Cas no 2137943-47-4 (6-Azabicyclo[3.2.1]octan-3-amine, 6-(propylsulfonyl)-)

• Product Name: 6-Azabicyclo[3.2.1]octan-3-amine, 6-(propylsulfonyl)-
• CAS No: 2137943-47-4
• MF: C₁₀H₂₀N₂O₂S
• MW: 232.343001365662
• CID: 5299850
• Update Time: 2025-10-30

6-Azabicyclo[3.2.1]octan-3-amine, 6-(propylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Azabicyclo[3.2.1]octan-3-amine, 6-(propylsulfonyl)-

• Inchi： 1S/C10H20N2O2S/c1-2-3-15(13,14)12-7-8-4-9(11)6-10(12)5-8/h8-10H,2-7,11H2,1H3
• InChI Key： JPGMQKILJCCASX-UHFFFAOYSA-N
• SMILES： C12CC(N(S(CCC)(=O)=O)C1)CC(N)C2

Additional information on 6-Azabicyclo[3.2.1]octan-3-amine, 6-(propylsulfonyl)-

Exploring the Potential of 6-Azabicyclo[3.2.1]octan-3-amine, 6-(propylsulfonyl)- (CAS No. 2137943-47-4) in Modern Pharmaceutical Research

The compound 6-Azabicyclo[3.2.1]octan-3-amine, 6-(propylsulfonyl)- (CAS No. 2137943-47-4) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential therapeutic applications. This bicyclic amine derivative, characterized by its azabicyclo[3.2.1]octane core and propylsulfonyl substituent, represents a promising scaffold for drug discovery. Researchers are particularly interested in its role as a bioactive intermediate for synthesizing novel compounds targeting neurological and metabolic disorders.

In recent years, the demand for sulfonamide-containing compounds like 6-(propylsulfonyl)-6-azabicyclo[3.2.1]octan-3-amine has surged, driven by their versatility in medicinal chemistry. The sulfonyl group enhances molecular stability and bioavailability, making it a key feature in the design of central nervous system (CNS) therapeutics. With growing interest in neuroprotective agents and enzyme inhibitors, this compound aligns with trends in addressing neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the azabicyclo[3.2.1]octane framework offers a rigid structure that can improve receptor binding affinity. This has led to its exploration in GPCR-targeted drugs, a hot topic in precision medicine. Computational studies suggest that modifications to the propylsulfonyl side chain could optimize interactions with specific protein targets, a strategy frequently discussed in AI-driven drug design forums.

The compound's CAS No. 2137943-47-4 is often searched alongside terms like "synthetic route", "pharmacological activity", and "patent status", reflecting industry interest in its commercial potential. Analytical techniques such as NMR spectroscopy and HPLC purity analysis are critical for quality control during its production, a concern for contract research organizations (CROs) and API manufacturers.

Environmental and regulatory considerations also shape research around this molecule. Its biodegradability profile and green chemistry synthesis pathways are increasingly relevant given the pharmaceutical sector's focus on sustainability. Unlike conventional sulfonamides, the 6-azabicyclo[3.2.1]octane backbone may offer reduced ecological persistence, a feature highlighted in recent ESG (Environmental, Social, and Governance) reports.

Ongoing investigations explore its utility in prodrug development, particularly for enhancing blood-brain barrier penetration—a major challenge in CNS drug delivery. The amine functionality at position 3 allows for further derivatization, enabling researchers to fine-tune lipophilicity and metabolic stability. Such modifications are frequently discussed in structure-activity relationship (SAR) studies published in journals like Journal of Medicinal Chemistry.

In conclusion, 6-Azabicyclo[3.2.1]octan-3-amine, 6-(propylsulfonyl)- exemplifies the intersection of innovative chemical architecture and therapeutic potential. As the pharmaceutical industry prioritizes targeted therapies and personalized medicine, compounds with such tailored functionalities will remain at the forefront of research. Its CAS registry number 2137943-47-4 serves as a gateway to expanding scientific literature and collaborative opportunities in this evolving field.